Cas no 91040-52-7 (tert-Butyl Pyrrolidine-3-carboxylate)

• Product Name: tert-Butyl Pyrrolidine-3-carboxylate
• CAS No: 91040-52-7
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• MDL: MFCD07375442
• CID: 858975
• PubChem ID: 22394392
• Update Time: 2025-06-09

tert-Butyl Pyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl pyrrolidine-3-carboxylate
• 3-Pyrrolidinecarboxylic acid, 1,1-dimethylethyl ester
• pyrrolidine-3-carboxylic acid tert-butyl ester
• (s)-tert-butyl pyrrolidine-3-carboxylate
• (r)-tert-butyl pyrrolidine-3-carboxylate
• 3-t-butoxycarbonylpyrrolidine
• 3-tert-butyloxycarbonylpyrrolidine
• XWAHLXHVEMYNMY-UHFFFAOYSA-N
• tert-butyl 3-pyrrolidinecarboxylate
• tert-ButylPyrrolidine-3-carboxylate
• 2876AF
• SBB088527
• SY013367
• 3-(TERT-BUTYLOXYCARBONYL)PYRROLIDINE
• 1,1-Dimethylethyl 3-pyrrolidinecarboxylate (ACI)
• 3-(tert-Butoxycarbonyl)pyrrolidine
• DB-078892
• AB89532
• MFCD07375442
• DTXSID20625416
• SCHEMBL951872
• SY249525
• AKOS012331566
• AB88843
• 91040-52-7
• MFCD22393261
• Z1078660004
• AS-5420
• CS-0089509
• tert-Butyl (S)-Pyrrolidine-3-carboxylate
• 3-Pyrrolidinecarboxylic acid, 1,1-dimethylethyl ester, (3S)-
• 3-Pyrrolidinecarboxylic acid, 1,1-dimethylethyl ester, (3R)-
• EN300-100786
• AC-23533
• tert-Butyl Pyrrolidine-3-carboxylate

• MDL： MFCD07375442
• Inchi： 1S/C9H17NO2/c1-9(2,3)12-8(11)7-4-5-10-6-7/h7,10H,4-6H2,1-3H3
• InChI Key： XWAHLXHVEMYNMY-UHFFFAOYSA-N
• SMILES： O=C(C1CCNC1)OC(C)(C)C

Computed Properties

• Exact Mass: 171.125928785g/mol
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 38.3

tert-Butyl Pyrrolidine-3-carboxylate Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on tert-Butyl Pyrrolidine-3-carboxylate

Introduction to Tert-Butyl Pyrrolidine-3-carboxylate (CAS No. 91040-52-7)

Tert-butyl Pyrrolidine-3-carboxylate, a compound with the chemical formula C₉H₁₅O₂ and CAS number 91040-52-7, is a significant intermediate in the field of pharmaceutical chemistry. This compound has garnered attention due to its versatile applications in the synthesis of various bioactive molecules. The structural features of Tert-butyl Pyrrolidine-3-carboxylate, particularly its pyrrolidine core and tert-butyl ester group, make it a valuable building block for drug development.

The pyrrolidine ring is a common motif in many pharmacologically active compounds, contributing to their binding affinity and metabolic stability. The tert-butyl group, on the other hand, enhances the lipophilicity of the molecule, which can be crucial for membrane permeability and bioavailability. These characteristics have made Tert-butyl Pyrrolidine-3-carboxylate a preferred choice for medicinal chemists seeking to design novel therapeutic agents.

In recent years, there has been a surge in research focused on developing innovative treatments for neurological disorders. One area of particular interest is the exploration of GABA receptor modulators, which have shown promise in treating conditions such as epilepsy and anxiety. Tert-butyl Pyrrolidine-3-carboxylate has been identified as a key intermediate in the synthesis of compounds that interact with these receptors. For instance, derivatives of this molecule have been investigated for their potential to enhance GABAergic neurotransmission, offering a new avenue for therapeutic intervention.

The pharmaceutical industry has also leveraged Tert-butyl Pyrrolidine-3-carboxylate in the development of antiviral agents. The pyrrolidine scaffold is known to exhibit inhibitory effects on various viral enzymes, making it an attractive scaffold for drug design. Researchers have synthesized several derivatives of Tert-butyl Pyrrolidine-3-carboxylate that demonstrate potent antiviral activity against viruses such as HIV and hepatitis C. These findings highlight the compound's potential as a lead structure in antiviral drug discovery.

Beyond its applications in central nervous system disorders and antiviral therapy, Tert-butyl Pyrrolidine-3-carboxylate has found utility in the development of anti-inflammatory agents. Inflammation is a hallmark of numerous diseases, including rheumatoid arthritis and inflammatory bowel disease. By modifying the structure of Tert-butyl Pyrrolidine-3-carboxylate, scientists have generated compounds that inhibit key inflammatory pathways. One such derivative has shown significant promise in preclinical studies, demonstrating efficacy comparable to existing anti-inflammatory drugs while exhibiting a more favorable safety profile.

The synthesis of Tert-butyl Pyrrolidine-3-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include the esterification of pyrrolidine-3-carboxylic acid with tert-butanol under acidic conditions. Advances in catalytic methods have further refined these processes, enabling more efficient and sustainable production methods. For instance, enzymatic esterification using lipases has been explored as an alternative to traditional chemical esterification, offering improved selectivity and reduced environmental impact.

The analytical characterization of Tert-butyl Pyrrolidine-3-carboxylate is essential to confirm its identity and purity before it can be used in pharmaceutical applications. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed for this purpose. NMR spectroscopy provides detailed information about the molecular structure, while MS confirms the molecular weight and fragmentation patterns. HPLC ensures the compound's purity by separating it from impurities present in the reaction mixture.

In conclusion, Tert-butyl Pyrrolidine-3-carboxylate (CAS No. 91040-52-7) is a versatile intermediate with significant applications in pharmaceutical chemistry. Its unique structural features make it an invaluable tool for synthesizing bioactive molecules targeting various therapeutic areas, including neurological disorders, antiviral infections, and inflammation. The ongoing research into novel derivatives of this compound continues to expand its potential applications, making it a cornerstone in modern drug development.